Cas no 134319-22-5 (Propyl 3-Propoxypyridine-2-carboxylate)
Propyl 3-Propoxypyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Propyl 3-Propoxypyridine-2-carboxylate
- 3-n-propoxypicolinic acid n-propyl ester
- 3-Propoxypicolinic Acid Propyl Ester
- 3-Propoxypyridine-2-carboxylic Acid Propyl Ester
- Propyl 3-Propoxypicolinate
- ZGUCGLNLZXLQTD-UHFFFAOYSA-N
- P1196
- 134319-22-5
- T71727
- DTXSID60599581
- MFCD00191575
- SCHEMBL4066351
- CS-0444991
- DB-042229
-
- MDL: MFCD00191575
- Inchi: 1S/C12H17NO3/c1-3-8-15-10-6-5-7-13-11(10)12(14)16-9-4-2/h5-7H,3-4,8-9H2,1-2H3
- InChI Key: ZGUCGLNLZXLQTD-UHFFFAOYSA-N
- SMILES: O(C1=CC=CN=C1C(=O)OCCC)CCC
Computed Properties
- Exact Mass: 223.12100
- Monoisotopic Mass: 223.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 48.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.07
- Boiling Point: 338.3°C at 760 mmHg
- Flash Point: 158.4°C
- Refractive Index: 1.4970 to 1.5010
- PSA: 48.42000
- LogP: 2.43720
- Solubility: Not determined
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Propyl 3-Propoxypyridine-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Safety Instruction: H303+H313+H110
- Storage Condition:4° CStore…,-4℃Store…Better
Propyl 3-Propoxypyridine-2-carboxylate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Propyl 3-Propoxypyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029207875-5g |
Propyl 3-propoxypicolinate |
134319-22-5 | 95% | 5g |
$401.80 | 2022-04-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160497-1G |
Propyl 3-Propoxypyridine-2-carboxylate |
134319-22-5 | >98.0%(GC) | 1g |
¥550.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160497-200mg |
Propyl 3-Propoxypyridine-2-carboxylate |
134319-22-5 | >98.0%(GC) | 200mg |
¥223.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160497-5G |
Propyl 3-Propoxypyridine-2-carboxylate |
134319-22-5 | >98.0%(GC) | 5g |
¥1845.90 | 2023-09-01 | |
| TRC | B523843-50mg |
propyl 3-propoxypyridine-2-carboxylate |
134319-22-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B523843-100mg |
propyl 3-propoxypyridine-2-carboxylate |
134319-22-5 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B523843-500mg |
propyl 3-propoxypyridine-2-carboxylate |
134319-22-5 | 500mg |
$ 275.00 | 2022-06-07 | ||
| abcr | AB141288-1 g |
3-n-Propoxypicolinic acid n-propyl ester; 98% |
134319-22-5 | 1g |
€159.70 | 2022-06-12 | ||
| abcr | AB141288-5 g |
3-n-Propoxypicolinic acid n-propyl ester; 98% |
134319-22-5 | 5g |
€460.30 | 2022-06-12 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1196-1G |
Propyl 3-Propoxypyridine-2-carboxylate |
134319-22-5 | >98.0%(GC) | 1g |
¥310.00 | 2024-04-17 |
Propyl 3-Propoxypyridine-2-carboxylate Suppliers
Propyl 3-Propoxypyridine-2-carboxylate Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
Additional information on Propyl 3-Propoxypyridine-2-carboxylate
Propyl 3-Propoxypyridine-2-carboxylate (CAS No. 134319-22-5): A Comprehensive Overview
Propyl 3-propoxypyridine-2-carboxylate (CAS No. 134319-22-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and biochemical probes. Its molecular structure, featuring a pyridine core with propyl and propoxy substituents, endows it with distinct reactivity and binding capabilities that make it invaluable in various scientific applications.
The chemical structure of Propyl 3-propoxypyridine-2-carboxylate consists of a pyridine ring substituted at the 3-position with a propoxy group and at the 2-position with a carboxylate moiety. This arrangement contributes to its versatility, allowing it to interact with a wide range of biological targets. The compound's solubility profile and stability under different conditions further enhance its utility in both laboratory settings and industrial processes.
In recent years, Propyl 3-propoxypyridine-2-carboxylate has been extensively studied for its potential applications in drug discovery and development. Its structural features make it an excellent scaffold for designing molecules that can modulate biological pathways relevant to various diseases. For instance, researchers have explored its use in developing inhibitors targeting enzymes involved in cancer metabolism. The propoxy group at the 3-position of the pyridine ring provides a handle for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties.
One of the most compelling aspects of Propyl 3-propoxypyridine-2-carboxylate is its role as a building block in the synthesis of more complex molecules. Its reactivity allows for the introduction of additional functional groups, making it a valuable intermediate in multi-step synthetic routes. This flexibility has been exploited in the development of novel heterocyclic compounds, which are known for their broad spectrum of biological activities.
The compound's interaction with biological systems has also been a focus of interest. Studies have demonstrated its ability to bind to specific proteins and enzymes, suggesting potential therapeutic applications. For example, researchers have investigated its binding affinity to receptors involved in neurological disorders, highlighting its potential as a lead compound for drug development. The precise molecular recognition capabilities of Propyl 3-propoxypyridine-2-carboxylate make it an attractive candidate for designing targeted therapies.
The synthesis of Propyl 3-propoxypyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired pyridine core structure efficiently. These synthetic strategies not only enhance the accessibility of the compound but also pave the way for scalable production processes.
The analytical characterization of Propyl 3-propoxypyridine-2-carboxylate is another critical aspect that ensures its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its molecular structure and purity. These analytical methods provide detailed insights into the compound's chemical environment, which is essential for understanding its behavior in biological systems.
The pharmacokinetic properties of Propyl 3-propoxypyridine-2-carboxylate are also subjects of ongoing research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its potential as a therapeutic agent. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and metabolic pathways.
In conclusion, Propyl 3-propoxypyridine-2-carboxylate (CAS No. 134319-22-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its applications in drug discovery, synthesis of complex molecules, and interaction with biological targets underscore its importance in modern medicinal chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in the development of innovative therapeutic solutions.
134319-22-5 (Propyl 3-Propoxypyridine-2-carboxylate) Related Products
- 14440-94-9(3-Propoxypyridine-2-carboxylic Acid)
- 24059-83-4(Methyl 3-methoxypyridine-2-carboxylate)
- 73406-50-5(Ethyl 3-hydroxypicolinate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)